1-(2-Pyridyl)piperazine

• IUPAC Name: 1-pyridin-2-ylpiperazine
• InChI: InChI=1S/C9H13N3/c1-2-4-11-9(3-1)12-7-5-10-6-8-12/h1-4,10H,5-8H2
• InChI Key: GZRKXKUVVPSREJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=CC=N2
• Molecular Formula: C9H13N3
• DSSTOX Substance ID: DTXSID90188341
• Molecular Weight: 163.22 g/mol
• CAS No.: 34803-66-2

Description

1-(2-Pyridyl)piperazine is a piperazine derivative with the molecular formula C9H13N3. It is known for its applications in various fields, including chemistry, biology, and medicine. This compound is particularly notable for its role as a reagent in the determination of isocyanates and its sympatholytic activity .

Mechanism of Action

Target of Action

1-(2-Pyridyl)piperazine is a compound that belongs to a class of selective α2-adrenoceptor antagonists . The α2-adrenoceptor is a type of adrenergic receptor, which is a class of G protein-coupled receptors that are targets of the catecholamines, especially norepinephrine and epinephrine.

Mode of Action

Instead, it blocks the receptor and prevents it from being activated by the agonists . This results in a decrease in the activity of the α2-adrenoceptor, leading to an increase in the release of norepinephrine and a subsequent increase in sympathetic activity.

Result of Action

The result of the action of this compound is an increase in sympathetic activity due to the increased release of norepinephrine. This can lead to various physiological effects, such as increased heart rate and blood pressure .

Biochemical Analysis

Biochemical Properties

1-(2-Pyridyl)piperazine interacts with α2-adrenoceptor, a type of protein that plays a crucial role in the biochemical reactions within the body . The nature of this interaction is antagonistic, meaning that this compound blocks or inhibits the function of the α2-adrenoceptor .

Cellular Effects

The effects of this compound on cells are primarily related to its interaction with the α2-adrenoceptor . By acting as an antagonist, it can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with the α2-adrenoceptor . This binding inhibits the function of the receptor, leading to changes in gene expression and cellular metabolism .

Dosage Effects in Animal Models

In dogs and cats, single oral doses ≥110 mg/kg can already cause slight adverse drug reactions; ≥800 mg/kg cause neurotoxic symptoms .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Pyridyl)piperazine can be synthesized through several methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts. Another method includes the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing amino groups .

Industrial Production Methods: Industrial production of this compound typically involves the reaction of 2-chloropyridine with piperazine under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The product is then purified through distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Pyridyl)piperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly with halogenated compounds.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated compounds in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Pyridine derivatives.

Reduction: Piperazine derivatives.

Substitution: Substituted piperazine compounds.

Scientific Research Applications

1-(2-Pyridyl)piperazine has a wide range of applications in scientific research:

Chemistry: Used as a reagent for the determination of both aliphatic and aromatic isocyanates in air by reversed-phase high-performance liquid chromatography.

Biology: Acts as a selective α2-adrenoceptor antagonist, showing sympatholytic activity.

Medicine: It is a metabolite of Azaperone, a drug used in veterinary medicine.

Industry: Employed in the fluorometric determination of airborne diisocyanates.

Comparison with Similar Compounds

1-(4-Pyridyl)piperazine: Another piperazine derivative with similar applications but different positional isomerism.

1-(2-Pyrimidyl)piperazine: Used for derivatization of carboxyl groups on peptides.

1-Phenylpiperazine: Known for its use in various pharmaceutical applications.

Uniqueness: 1-(2-Pyridyl)piperazine is unique due to its specific binding affinity to α2-adrenoceptors and its application in the determination of isocyanates. Its structure allows for selective interactions that are not as prominent in other similar compounds .

Synthesis routes and methods I

Procedure details

Dissolve 2,3-dichloropyridine (8.5 g, 0.057 moles) and (R)-(−)-2-methylpiperazine (5.75 g, 0.057 moles) in DMA(125.0 mL) under nitrogen atmosphere. Add anhydrous powdered K2CO3 (23.75 g, 0.172 moles) to this mixture and stir at 135-140° C. for 48 hours. Cool the reaction mixture to room temperature, dilute with water (400 mL), extract with EtOAc (3×200 mL) and wash the combined organic extract with brine (2×150 mL). Dry over MgSO4, concentrate under vacuum to afford crude product as orange yellow liquid. Distil the crude under high vacuum to afford pyridylpiperazine derivative as yellow viscous oil.

Synthesis routes and methods II

Procedure details

Dissolve 2,3-dichloropyridine (7.4 g, 0.05 moles) and (S)-(−)-2-methylpiperazine (5.0 g, 0.05 moles) in DMA (125.0 mL) under nitrogen atmosphere. Add anhydrous powdered K2CO3 (20.75 g, 0.15 moles) to this mixture and stir at 135-140° C. for 56 hours. Cool the reaction mixture to room temperature, dilute with water (400 mL), extract with EtOAc (3×200 mL) and wash the combined organic extract with brine (2×150 mL). Dry over MgSO4, and concentrate under vacuum to afford crude product as yellow liquid. Purify by flash column chromatography using CHCl3 to afford pyridylpiperazine derivative as yellow viscous oil.

Synthesis routes and methods III

Procedure details

A solution of t-butyl 4-(pyridin-2-yl)piperazine-1-carboxylate (500 mg, 1.90 mmol, 1.00 equiv) in DCM/CF3COOH (10/3 mL) was placed in a 50-mL round bottom flask and stirred for 1 h at 30° C. in an oil bath. The pH value of the solution was adjusted to 9 with aqueous sodium hydroxide (1M), then extracted with 3×10 mL of dichloromethane. The organic layers combined, dried over anhydrous sodium sulfate, and filtered to remove solids. The resulting solution was concentrated under vacuum, yielding 300 mg (97%) of 1-(pyridin-2-yl)piperazine as yellow oil.